Cas no 51706-66-2 (sodium 2-oxo-1-oxaspiro[4.5]decane-4-carboxylate)

• Product Name: sodium 2-oxo-1-oxaspiro[4.5]decane-4-carboxylate
• CAS No: 51706-66-2
• MF: C₁₀H₁₃NaO₄
• MW: 220.197594404221
• CID: 1573534
• PubChem ID: 23667534
• Update Time: 2025-04-21

sodium 2-oxo-1-oxaspiro[4.5]decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• sodium 2-oxo-1-oxaspiro[4.5]decane-4-carboxylate
• Sodium 2-oxo-1-oxaspiro(4.5)decane-4-carboxylate
• DTXSID50965978
• 51706-66-2
• 1-Oxaspiro(4.5)decane-4-carboxylic acid, 2-oxo-, sodium salt

• Inchi： 1S/C10H14O4.Na/c11-8-6-7(9(12)13)10(14-8)4-2-1-3-5-10;/h7H,1-6H2,(H,12,13);/q;+1/p-1
• InChI Key： MPESGKTWVZXFME-UHFFFAOYSA-M
• SMILES： [Na+].O1C(CC(C(=O)[O-])C21CCCCC2)=O

Computed Properties

• Exact Mass: 220.07119
• Monoisotopic Mass: 220.07115317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.43